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Compound of Interest

Compound Name: DMX-129

Cat. No.: B12405867 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
DMX-129 is a potent and selective small molecule inhibitor of IκB kinase ε (IKKε) and TANK-

binding kinase 1 (TBK1).[1] These non-canonical IκB kinases are pivotal regulators of innate

immune signaling pathways, particularly those leading to the production of type I interferons.

Their involvement in a range of cellular activities, including inflammation, autophagy, and

oncogenesis, establishes them as significant targets for therapeutic development. This

technical guide offers a thorough overview of the known physicochemical characteristics of

DMX-129, detailed experimental procedures for its analysis, and a visual depiction of its

associated signaling pathways.

Physicochemical Properties
The table below summarizes the available physicochemical data for DMX-129. It is important to

note that while fundamental properties have been documented, experimental data for

characteristics such as melting point, pKa, and specific solubility are not readily available in

public literature.

Table 1: Physicochemical Properties of DMX-129

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12405867?utm_src=pdf-interest
https://www.benchchem.com/product/b12405867?utm_src=pdf-body
https://www.dcchemicals.com/product_show-dmx-129.html?datasheet=datasheet
https://www.benchchem.com/product/b12405867?utm_src=pdf-body
https://www.benchchem.com/product/b12405867?utm_src=pdf-body
https://www.benchchem.com/product/b12405867?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12405867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

IUPAC Name Not available in search results

Synonyms Not available in search results

CAS Number 1623123-95-4 [1][2]

Molecular Formula C₁₉H₁₇FN₈ [1]

Molecular Weight 376.39 g/mol [1]

Appearance Solid (assumed)

Melting Point Not available in search results

Solubility Soluble in DMSO [1]

Water solubility not specified

Ethanol solubility not specified

pKa Not available in search results

IC₅₀ (IKKε) <30 nM [1]

IC₅₀ (TBK1) <30 nM [1]

Signaling Pathways
DMX-129 exerts its effects by targeting IKKε and TBK1, which are central kinases in the

signaling cascades initiated by pathogen-associated molecular patterns (PAMPs), such as viral

or bacterial nucleic acids. These pathways result in the activation of key transcription factors,

including Interferon Regulatory Factor 3 (IRF3) and NF-κB, which in turn drive the expression

of type I interferons and other inflammatory cytokines.
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Solubility Determination Workflow
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Add Excess DMX-129
to Solvent

Equilibrate on Shaker
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12405867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In Vitro Kinase Inhibition Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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